Cas no 957035-10-8 (3-benzyloxy-6-bromo-2-fluorophenylboronic acid)

• Product Name: 3-benzyloxy-6-bromo-2-fluorophenylboronic acid
• CAS No: 957035-10-8
• MF: C₁₃H₁₁BBrFO₃
• MW: 324.938046693802
• MDL: MFCD09475868
• CID: 802708
• PubChem ID: 44558158
• Update Time: 2024-10-25

3-benzyloxy-6-bromo-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzyloxy-6-bromo-2-fluorophenylboronic acid
• (6-bromo-2-fluoro-3-phenylmethoxyphenyl)boronic acid
• 2-Fluoro-3-benzyloxy-6-bromophenylboronic acid
• 3-(Benzyloxy)-6-bromo-2-fluorophenylboronic acid
• Boronic acid,B-[6-bromo-2-fluoro-3-(phenylmethoxy)phenyl]-
• 3-(benzyloxy)-6-bromo-2-fluorobenzeneboronic acid
• (3-benzyloxy-6-bromo-2-fluoro-phenyl)boronic acid
• [3-(Benzyloxy)-6-bromo-2-fluorophenyl]boronic acid
• (3-(benzyloxy)-6-bromo-2-fluorophenyl)boronic acid
• PC7705
• SBB065883
• VB10016
• B-[6-Bromo-2-fluoro-3-(phenylmethoxy)phenyl]boronic acid (ACI)
• J-510812
• DS-13566
• 957035-10-8
• DTXSID60659376
• AKOS015839329
• CS-0156207
• 3-Benzyloxy-6-bromo-2-fluorophenylboronicacid
• N12066
• DB-010535
• MFCD09475868
• 3-(Benzyloxy)-6-bromo-2-fluorophenylboronic acid, AldrichCPR
• 3-benzyloxy-6-bromo-2-fluorophenylboronic acid

• MDL： MFCD09475868
• Inchi： 1S/C13H11BBrFO3/c15-10-6-7-11(13(16)12(10)14(17)18)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2
• InChI Key： JAERYDUIJCJVFJ-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(Br)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.99700
• Monoisotopic Mass: 323.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.56
• Boiling Point: 478.2°C at 760 mmHg
• Flash Point: 243°C
• Refractive Index: 1.613
• PSA: 49.69000
• LogP: 1.84700